Cas no 2171576-94-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclopropyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclopropyl)carbamoylpropanoic acid
• CAS No: 2171576-94-4
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 5817778
• PubChem ID: 165552539
• Update Time: 2025-05-24

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclopropyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclopropyl)carbamoylpropanoic acid
• EN300-1486017
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(1-methylcyclopropyl)carbamoyl]propanoic acid
• 2171576-94-4

• Inchi： 1S/C23H24N2O5/c1-23(10-11-23)25-21(28)19(12-20(26)27)24-22(29)30-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-19H,10-13H2,1H3,(H,24,29)(H,25,28)(H,26,27)
• InChI Key： OZOIDYHZHVTNNT-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C)CC1

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclopropyl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclopropyl)carbamoylpropanoic acid (CAS No. 2171576-94-4)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclopropyl)carbamoylpropanoic acid, identified by its CAS number 2171576-94-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety and a cyclopropyl substituent, both of which contribute to its unique chemical and biological properties.

The structural design of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclopropyl)carbamoylpropanoic acid incorporates several key functional groups that make it a versatile intermediate in the synthesis of more complex pharmacophores. The presence of a methoxycarbonyl group attached to the fluorene ring enhances its reactivity, allowing for further derivatization and modification. Additionally, the incorporation of a 1-methylcyclopropyl group introduces steric hindrance, which can influence the compound's binding affinity and metabolic stability.

In recent years, there has been growing interest in the development of novel molecules that combine structural complexity with biological activity. The fluorene scaffold, in particular, has been extensively studied for its applications in medicinal chemistry due to its ability to enhance molecular rigidity and solubility. Furthermore, the cyclopropyl group is known to improve pharmacokinetic properties by reducing metabolic clearance. These features make 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclopropyl)carbamoylpropanoic acid a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The combination of the fluorene and cyclopropyl groups suggests that it may exhibit selectivity for certain biological targets, making it an attractive candidate for use in precision medicine. Recent studies have demonstrated that similar compounds with fluorene-based scaffolds exhibit potent activity against various diseases, including cancer and inflammatory disorders. The methoxycarbonyl group further enhances its utility as a synthetic intermediate, allowing for easy modification and optimization.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclopropyl)carbamoylpropanoic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluorene moiety typically begins with the formation of a fluorene derivative, followed by functionalization with the methoxycarbonyl group. Subsequent steps involve the incorporation of the 1-methylcyclopropyl group, which often requires specialized catalysts or reagents to achieve high yields and purity.

Advances in synthetic methodologies have greatly improved the efficiency and scalability of producing such complex molecules. Modern techniques, such as flow chemistry and automated synthesis platforms, have enabled researchers to streamline synthetic routes and reduce production costs. These advancements are particularly important for pharmaceutical applications, where large-scale production is often necessary for clinical trials and commercialization.

The biological evaluation of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclopropyl)carbamoylpropanoic acid has revealed several promising properties. In vitro studies have shown that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human health. For instance, preliminary data suggest that it may interfere with pathways involved in cancer cell proliferation and inflammation. These findings are particularly encouraging given the increasing demand for novel therapeutic agents that can address unmet medical needs.

One area where this compound shows particular promise is in the treatment of neurological disorders. The structural features of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclopropyl)carbamoylpropanoic acid suggest that it may interact with neurotransmitter receptors or modulate signaling pathways associated with cognitive function and neuronal survival. Ongoing research aims to elucidate its mechanism of action and explore its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-({(9H-fluoren-9-yl)methoxycarbolyal}amino)-3-(1-methylcyclopropyl)carbamoylpropanoic acid is another critical factor that influences its clinical potential. Studies have indicated that compounds with fluorene-based scaffolds generally exhibit good oral bioavailability and favorable metabolic stability. The presence of the 1-methylcyclopropyl group further enhances these properties by reducing susceptibility to enzymatic degradation. These characteristics make it an attractive candidate for development into an oral therapeutic agent.

In conclusion, 3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-3-(1-methylcyclopropyl)carbamoylpropanoic acid (CAS No. 2171576-94-4) is a structurally complex molecule with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups makes it a versatile intermediate for synthesizing more advanced pharmacophores, while its biological activity suggests applications in treating various diseases, particularly those affecting neurological function. As synthetic methodologies continue to evolve, the accessibility and scalability of producing such compounds will likely increase, further expanding their utility in medicinal chemistry.